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Compound of Interest

Compound Name: Sildenafil-d3-1

Cat. No.: B12378393 Get Quote

CAS Number: 1126745-90-1

This technical guide provides an in-depth overview of Sildenafil-d3, a deuterated analog of

Sildenafil, for researchers, scientists, and drug development professionals. This document

outlines its chemical properties, its primary application as an internal standard in analytical

chemistry, the pharmacological context of its parent compound, and relevant experimental

considerations.

Core Compound Data
Sildenafil-d3 is a stable isotope-labeled version of Sildenafil, a potent and selective inhibitor of

phosphodiesterase type 5 (PDE5).[1] The incorporation of three deuterium atoms on the N-

methyl group of the piperazine moiety results in a mass shift that makes it an ideal internal

standard for mass spectrometry-based quantification of Sildenafil in biological matrices.[2]

Chemical and Physical Properties
A summary of the key quantitative data for Sildenafil-d3 is presented in Table 1.
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Property Value Reference

CAS Number 1126745-90-1 [1]

Molecular Formula C₂₂H₂₇D₃N₆O₄S [1]

Molecular Weight 477.6 g/mol [1][3]

Purity ≥99% deuterated forms (d₁-d₃) [1]

Appearance Off-white solid

Solubility
DMF: 5 mg/ml; DMSO: 10

mg/ml
[1]

Application in Bioanalytical Methods
The primary application of Sildenafil-d3 is as an internal standard in analytical and

pharmacokinetic research, particularly in methods involving liquid chromatography-tandem

mass spectrometry (LC-MS/MS) for the precise quantification of Sildenafil.[2] The use of a

stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry

as it corrects for variations in sample preparation, injection volume, and matrix effects, thereby

improving the accuracy and precision of the analytical method.

Experimental Protocol: Quantification of Sildenafil in
Human Plasma using LC-MS/MS with Sildenafil-d3
Internal Standard
The following is a representative protocol for the bioanalytical method development for

Sildenafil using Sildenafil-d3 as an internal standard. This protocol is a composite based on

established methods for Sildenafil quantification.

2.1.1. Materials and Reagents

Sildenafil reference standard

Sildenafil-d3 (internal standard)

Human plasma (with anticoagulant)
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Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Methanol (HPLC grade)

2.1.2. Preparation of Stock and Working Solutions

Sildenafil Stock Solution (1 mg/mL): Accurately weigh and dissolve Sildenafil in methanol.

Sildenafil-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Sildenafil-d3 in

methanol.

Working Solutions: Prepare serial dilutions of the Sildenafil stock solution in a mixture of

acetonitrile and water (1:1 v/v) to create calibration standards. Prepare a working solution of

Sildenafil-d3 at an appropriate concentration in the same diluent.

2.1.3. Sample Preparation (Protein Precipitation)

Aliquot 100 µL of human plasma into a microcentrifuge tube.

Add 10 µL of the Sildenafil-d3 working solution.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

2.1.4. LC-MS/MS Conditions

LC System: A high-performance liquid chromatography system.
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Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.3 mL/min.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MRM Transitions:

Sildenafil: m/z 475.3 → 100.1

Sildenafil-d3: m/z 478.3 → 103.1 (hypothetical, to be optimized)

Experimental Workflow
Caption: Workflow for Sildenafil quantification.

Pharmacological Context: Mechanism of Action of
Sildenafil
Sildenafil is a selective inhibitor of cGMP-specific phosphodiesterase type 5 (PDE5). The

physiological mechanism of penile erection involves the release of nitric oxide (NO) in the

corpus cavernosum during sexual stimulation. NO activates the enzyme guanylate cyclase,

which leads to increased levels of cyclic guanosine monophosphate (cGMP). cGMP produces

smooth muscle relaxation in the corpus cavernosum, allowing for the inflow of blood. PDE5 is

the enzyme responsible for the degradation of cGMP. By inhibiting PDE5, sildenafil enhances

the effect of NO by increasing the levels of cGMP in the corpus cavernosum.

Signaling Pathway of Sildenafil
Caption: Sildenafil's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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